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Compound of Interest

2-Hydroxy-2-phenylacetamide
Compound Name:
hydrate

Cat. No.: B12330320

Get Quote

Part 1: Executive Summary & Chemical Identity

2-Hydroxy-2-phenylacetamide, commonly known as Mandelamide, is a chiral alpha-hydroxy
amide used primarily as a versatile intermediate in the synthesis of pharmaceutical compounds
and as a resolving agent in chiral crystallography.

While often sourced as a hydrate (typically retaining water molecules in the crystal lattice), the
core chemical behavior is dictated by the mandelic acid backbone. This guide addresses the
handling, safety, and experimental application of the hydrate form, distinguishing it from
structurally similar but pharmacologically distinct analogs like 2-Phenylacetamide (active in p38
MAPK signaling) or N-(2-hydroxyphenyl)acetamide (Acetaminophen analog).

Chemical Identification Matrix
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Parameter Specification

IUPAC Name 2-Hydroxy-2-phenylacetamide

Mandelamide;

Common Synonyms
-Hydroxyphenylacetamide; Mandelic acid amide

4410-31-5 (Anhydrous) / Hydrate forms vary by

CAS Number _
supplier

Molecular Formula

Molecular Weight 151.16 g/mol (Anhydrous basis)

Chiral center at

Structure
-carbon; Amide functional group

Part 2: Safety Profile & Hazard Analysis (GHS

Standards)
Core Hazard Classification

As a Senior Application Scientist, it is critical to understand that while Mandelamide is not a
high-potency toxin, its functional groups (amide, hydroxyl) render it a bioactive irritant. The
following classifications are based on the Globally Harmonized System (GHS).

Signal Word:WARNING

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12330320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Category

H-Code

Hazard Statement

Mechanistic Insight

Acute Toxicity (Oral)

H302

Harmful if swallowed.

[1]

Bioavailability is
moderate; metabolic
hydrolysis yields
mandelic acid and
ammonia. High doses
overwhelm hepatic

clearance.

Skin Irritation

H315

Causes skin irritation.

[21(31[4]

The amide moiety can
interact with keratin
proteins; slightly acidic

nature of the

-hydroxy group
contributes to local

irritation.

Eye Irritation

H319

Causes serious eye
irritation.[5][2][3][4][6]

Crystalline
particulates cause
mechanical abrasion
combined with
chemical irritation of

the conjunctiva.

STOT - SE

H335

May cause respiratory
irritation.[2][4]

Inhalation of fine dust
triggers mucosal
inflammation in the
upper respiratory

tract.

Precautionary Handling Protocols

o Respiratory Protection: Use a NIOSH-approved N95 (US) or P1 (EN 143) dust mask when
weighing solids. Engineering controls (fume hood) are mandatory for large-scale synthesis.

o Skin/Eye Defense: Nitrile gloves (0.11 mm thickness) provide adequate permeation

resistance. Safety goggles with side shields are non-negotiable due to the compound's

© 2026 BenchChem. All rights reserved.

3/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Mandelamide
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL11653~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2016:02:29~~Mandelic%20acid%20hydrazide~~
https://cdn.caymanchem.com/cdn/msds/36364m.pdf
https://www.cdhfinechemical.com/images/product/msds/37_269740509_L(+)MANDELICACIDCASNO17199-29-0MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL11653~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2016:02:29~~Mandelic%20acid%20hydrazide~~
https://cdn.caymanchem.com/cdn/msds/36364m.pdf
https://www.cdhfinechemical.com/images/product/msds/37_366580043_D(-)MANDELICACIDCASNO611-71-2MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://cdn.caymanchem.com/cdn/msds/36364m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12330320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

crystalline fracture habit, which creates sharp micro-particulates.

Part 3: Emergency Response & First Aid Logic

This section details the causality of the intervention, ensuring the responder understands the
"why" behind the "what."

Decision Logic for Exposure Events
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Figure 1: Emergency response decision tree prioritizing rapid decontamination.

Specific Interventions

e Ocular Exposure: The H319 classification implies severe irritation.[4] Immediate irrigation
dilutes the chemical concentration below the threshold of corneal damage. Do not use
neutralizing agents; saline or water is safest to prevent exothermic reactions.

 Ingestion: Do NOT induce vomiting. The hydrolysis of the amide in the stomach (acidic pH) is
slow, but aspiration of the vomit poses a higher risk (chemical pneumonitis) than the oral
toxicity itself.

Part 4: Technical Specifications & Experimental
Application
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Physical Properties Table

Property Value Experimental Relevance
) ) Discoloration indicates
Appearance White to off-white powder o )
oxidation or hydrolysis.
Sharp melting point indicates
high purity; broadenin
Melting Point 133-134 °C on pury ) 9
suggests hydration or
impurities.
] Poor solubility in cold water
N Soluble in Ethanol, DMSO, Hot o
Solubility makes recrystallization from
Water _ _
water/ethanol mixtures viable.
) ) The amide proton is weakly
~13.0 (Amide), ~3.4 (Acid o ]
pKa acidic; the compound is stable

derivative)

in neutral buffers.

Synthesis & Degradation Pathway

Mandelamide is typically synthesized via the partial hydrolysis of mandelonitrile or the

amidation of mandelic acid esters. Understanding its degradation is vital for storage stability.
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Figure 2: Synthesis and degradation pathway showing the relationship between the nitrile
precursor and the acid metabolite.

Experimental Protocol: Recrystallization (Purification)

Objective: Purify technical grade Mandelamide hydrate for analytical use.

» Dissolution: Dissolve 5.0 g of crude Mandelamide in a minimum volume (~15 mL) of boiling
ethanol (95%).

o Filtration: Perform hot filtration to remove insoluble mechanical impurities.

o Crystallization: Allow the filtrate to cool slowly to room temperature, then refrigerate at 4°C
for 12 hours. Rapid cooling will trap solvent (mother liquor) in the lattice.
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« Isolation: Filter crystals via vacuum filtration (Buchner funnel). Wash with cold diethyl ether to
remove residual ethanol.

e Drying: Dry in a vacuum desiccator over

to remove surface moisture while retaining the hydrate structure if desired (controlled
humidity required for specific hydrates).

Scientific Rationale: The high solubility in hot ethanol vs. low solubility in cold ethanol
maximizes yield. The ether wash removes non-polar impurities without dissolving the product.

Part 5: Storage & Stability

» Hygroscopicity: As a hydrate, the compound seeks equilibrium with ambient humidity. Store
in a tightly closed container.

 Light Sensitivity: While generally stable, long-term exposure to UV can induce photo-
oxidation of the benzylic position. Store in amber glass.

» Incompatibilities: Strong oxidizing agents (risk of benzylic oxidation to benzoylformamide)
and strong acids/bases (hydrolysis to mandelic acid).

Part 6: References

e PubChem. (n.d.). Mandelamide | CBHONOZ2.[1][7] National Library of Medicine. Retrieved
February 25, 2026, from [Link]

e Leyssens, T, et al. (2012). Chiral resolution via cocrystallization. Crystal Growth & Design.
(Contextual reference for application in chiral resolution).

o Sigma-Aldrich. (2025). Safety Data Sheet: 2-Hydroxy-2-phenylacetamide. Merck KGaA.
(General reference for GHS classification H302/H315/H319).[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [2-Hydroxy-2-phenylacetamide Hydrate: Technical
Safety & Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12330320/docs#2-hydroxy-2-phenylacetamide-

hydrate-technical-safety-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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